Cas no 376-72-7 (5-H-Octafluoropentanoic Acid)

• Product Name: 5-H-Octafluoropentanoic Acid
• CAS No: 376-72-7
• MF: C₅H₂F₈O₂
• MW: 246.055409908295
• MDL: MFCD00054690
• CID: 82234
• PubChem ID: 120227
• Update Time: 2025-04-18

5-H-Octafluoropentanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2,2,3,3,3,4,4,5,5-Octafluorovaleric acid
• 5H-Perfluoropentanoic acid
• 5H-Octafluoropentanoic acid~5H-Octafluorovaleric acid
• 2,2,3,3,4,4,5,5-octafluoropentanoic acid
• 5H-Octafluoropentanoic acid
• NS00011129
• omega-H-Oktafluorpentansaeure [German]
• AKOS002662654
• Octafluoropentanoic acid
• A823819
• SCHEMBL1314472
• omega-H-Oktafluorpentansaeure
• 4-02-00-00877 (Beilstein Handbook Reference)
• AT23286
• 2,2,3,3,4,4,5,5-Octafluoro-pentanoic acid
• MFCD00054690
• FT-0609053
• 5H-Octafluorovaleric acid
• 2,2,3,3,4,4,5,5-Octafluorovaleric acid
• CS-0451882
• BS-42268
• EN300-225686
• 376-72-7
• 5-h-octafluoropentanoic acid
• Pentanoic acid, 2,2,3,3,4,4,5,5-octafluoro-
• BRN 1797233
• 5H-PFPeA
• 5H-octafluoro-pentanoic acid
• EINECS 206-812-3
• DTXSID50191038
• Valeric acid, 2,2,3,3,4,4,5,5-octafluoro-
• 5H-OCTAFLUOROPENTANOICACID
• DB-049166
• 5-H-Octafluoropentanoic Acid

• MDL： MFCD00054690
• Inchi： 1S/C5H2F8O2/c6-1(7)3(8,9)5(12,13)4(10,11)2(14)15/h1H,(H,14,15)
• InChI Key： VGFKXVSMDOKOJZ-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)(F)F)(C(C(F)F)(F)F)F
• BRN： 1797233

Computed Properties

• Exact Mass: 245.99300
• Monoisotopic Mass: 245.992705
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Not available
• Density: 1,725 g/cm3
• Melting Point: °C
• Boiling Point: 165-166°C
• Flash Point: 165-166°C
• Refractive Index: 1.319
• PSA: 37.30000
• LogP: 2.24200
• Solubility: Not available
• Vapor Pressure: 1.3±0.6 mmHg at 25°C

5-H-Octafluoropentanoic Acid Security Information

• Signal Word：warning
• Hazard Statement： Corrosive
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：3265
• Hazard Category Code： 22-34
• Safety Instruction： S26-S36/37/39-S45
• RTECS：YV7799000
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Safety Term：8
• Packing Group：II
• Risk Phrases：R22; R34
• Packing Group：II
• Hazard Level：8
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)